Tematropium methylsulfate
Tematropium methylsulfate
Tematropium methylsulfate is a tropane alkaloid.
Brand Name:
Vulcanchem
CAS No.:
113932-41-5
VCID:
VC0219607
InChI:
InChI=1S/C20H28NO4.CH4O4S/c1-4-24-19(22)18(14-8-6-5-7-9-14)20(23)25-17-12-15-10-11-16(13-17)21(15,2)3;1-5-6(2,3)4/h5-9,15-18H,4,10-13H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1/t15-,16+,17?,18?;
SMILES:
CCOC(=O)C(C1=CC=CC=C1)C(=O)OC2CC3CCC(C2)[N+]3(C)C.COS(=O)(=O)[O-]
Molecular Formula:
C21H31NO8S
Molecular Weight:
457.5 g/mol
Tematropium methylsulfate
CAS No.: 113932-41-5
Main Products
VCID: VC0219607
Molecular Formula: C21H31NO8S
Molecular Weight: 457.5 g/mol
| CAS No. | 113932-41-5 |
|---|---|
| Product Name | Tematropium methylsulfate |
| Molecular Formula | C21H31NO8S |
| Molecular Weight | 457.5 g/mol |
| IUPAC Name | 1-O-[(1R,5S)-8,8-dimethyl-8-azoniabicyclo[3.2.1]octan-3-yl] 3-O-ethyl 2-phenylpropanedioate;methyl sulfate |
| Standard InChI | InChI=1S/C20H28NO4.CH4O4S/c1-4-24-19(22)18(14-8-6-5-7-9-14)20(23)25-17-12-15-10-11-16(13-17)21(15,2)3;1-5-6(2,3)4/h5-9,15-18H,4,10-13H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1/t15-,16+,17?,18?; |
| Standard InChIKey | YLMCBOIUJONUGH-JFHFZLIBSA-M |
| Isomeric SMILES | CCOC(=O)C(C1=CC=CC=C1)C(=O)OC2C[C@H]3CC[C@@H](C2)[N+]3(C)C.COS(=O)(=O)[O-] |
| SMILES | CCOC(=O)C(C1=CC=CC=C1)C(=O)OC2CC3CCC(C2)[N+]3(C)C.COS(=O)(=O)[O-] |
| Canonical SMILES | CCOC(=O)C(C1=CC=CC=C1)C(=O)OC2CC3CCC(C2)[N+]3(C)C.COS(=O)(=O)[O-] |
| Description | Tematropium methylsulfate is a tropane alkaloid. |
| Synonyms | Tematropium |
| PubChem Compound | 23725042 |
| Last Modified | Dec 23 2021 |
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